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Compound of Interest

Compound Name: 2-Nitroadamantane

Cat. No.: B056112 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of 2-Nitroadamantane (CAS number

54564-31-7), a derivative of adamantane. Adamantane and its derivatives are of significant

interest in medicinal chemistry and materials science due to their rigid, cage-like structure,

which imparts unique physicochemical properties. This document consolidates available data

on the properties, synthesis, analytical methods, and suppliers of 2-Nitroadamantane to

support research and development activities.

Chemical and Physical Properties
2-Nitroadamantane, also known by its systematic name Tricyclo[3.3.1.1(3,7)]decane, 2-nitro-,

is a solid organic compound. Its fundamental properties are summarized below.
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Property Value Source(s)

CAS Number 54564-31-7 [1]

Molecular Formula C₁₀H₁₅NO₂ [1]

Molecular Weight 181.23 g/mol [1]

Appearance Solid (visual inspection) General knowledge

Boiling Point 285.9 °C at 760 mmHg chem960.com

Density 1.18 g/cm³ chem960.com

Flash Point 128.5 °C chem960.com

Thermodynamic Properties:

A range of thermodynamic data is available for 2-Nitroadamantane, which is crucial for

understanding its stability and reactivity.
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Property Description Source(s)

ΔcH°solid
Standard solid enthalpy of

combustion
[2]

Cp,gas Ideal gas heat capacity [2]

ΔfG°
Standard Gibbs free energy of

formation
[2]

ΔfH°gas
Enthalpy of formation at

standard conditions (gas)
[2]

ΔfH°solid

Solid phase enthalpy of

formation at standard

conditions

[2]

ΔfusH°
Enthalpy of fusion at standard

conditions
[2]

ΔsubH°
Enthalpy of sublimation at

standard conditions
[2]

ΔvapH°
Enthalpy of vaporization at

standard conditions
[2]

Synthesis
While a detailed, step-by-step protocol for the synthesis of 2-Nitroadamantane is not readily

available in the public domain, a general approach involves the nitroxylation of adamantane

derivatives. One documented method for the synthesis of related nitroxyadamantanes utilizes a

mixture of fuming nitric acid and acetic anhydride.[3][4] This system is known to facilitate the

introduction of a nitrooxy group onto the adamantane core.[3]

A probable synthetic workflow for obtaining 2-Nitroadamantane from Adamantane is outlined

below. It is important to note that this is a generalized representation and optimization of

reaction conditions would be necessary.
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Adamantane

Nitroxylation

Nitrating Agent
(e.g., HNO₃/Ac₂O)

Purification
(e.g., Crystallization, Chromatography) 2-Nitroadamantane

Click to download full resolution via product page

A generalized workflow for the synthesis of 2-Nitroadamantane.

Analytical Methods
The characterization and quantification of 2-Nitroadamantane can be achieved through

various analytical techniques.

Spectroscopic Data
Spectroscopic methods are essential for the structural elucidation and identification of 2-
Nitroadamantane.
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Technique Description Source(s)

¹H NMR

While specific data for 2-

Nitroadamantane is not

provided, the ¹H NMR

spectrum of the parent

adamantane shows signals in

the upfield region (around 1.7-

1.9 ppm) due to its saturated

cage structure. The

introduction of a nitro group is

expected to cause a downfield

shift for adjacent protons.

General NMR knowledge

¹³C NMR

Similar to ¹H NMR, the ¹³C

NMR of adamantane shows

two distinct signals. The

presence of the nitro group in

2-Nitroadamantane will

influence the chemical shifts of

the carbon atoms, particularly

the carbon bearing the nitro

group and its neighbors.

General NMR knowledge

Mass Spectrometry (MS)

Electron ionization mass

spectrometry data is available

and can be used for molecular

weight confirmation and

fragmentation pattern analysis.

[1]

Infrared (IR) Spectroscopy

IR spectroscopy can be used

to identify the presence of the

nitro functional group (typically

strong absorptions around

1550-1500 cm⁻¹ and 1360-

1290 cm⁻¹ for the asymmetric

and symmetric stretching

vibrations, respectively).

General IR knowledge
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Chromatographic Methods
Gas chromatography-mass spectrometry (GC-MS) is a suitable technique for the separation

and identification of 2-Nitroadamantane. A general GC-MS protocol for the analysis of related

nitrosamines is provided below, which can be adapted for 2-Nitroadamantane.

Experimental Protocol: General GC-MS Analysis

Sample Preparation: Dissolve a precisely weighed amount of the sample in a suitable

organic solvent (e.g., dichloromethane or ethyl acetate).

Internal Standard: Add a known concentration of an appropriate internal standard for

quantitative analysis.

GC Conditions:

Injector: Split/splitless injector, typically operated at a temperature of 250 °C.

Column: A non-polar or medium-polarity capillary column (e.g., 5% phenyl-

methylpolysiloxane) is generally suitable.

Oven Program: A temperature gradient program is recommended to ensure good

separation. For example, start at 50 °C, hold for 2 minutes, then ramp to 280 °C at a rate

of 10 °C/min, and hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Analyzer: Quadrupole or Ion Trap.

Scan Range: A mass range of m/z 40-400 is typically sufficient.

Data Analysis: Identify the 2-Nitroadamantane peak based on its retention time and mass

spectrum. Quantify using the peak area ratio relative to the internal standard.
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GC-MS Analysis
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Quantification
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A typical workflow for the GC-MS analysis of 2-Nitroadamantane.
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Safety Information
A specific Material Safety Data Sheet (MSDS) for 2-Nitroadamantane is not readily available.

However, based on the known hazards of related nitro compounds and adamantane

derivatives, the following precautions should be taken:

Handling: Use in a well-ventilated area. Avoid breathing dust, fumes, gas, mist, vapors, or

spray. Wear appropriate personal protective equipment, including gloves, safety glasses, and

a lab coat.[5][6]

Storage: Store in a cool, dry, and well-ventilated place, away from heat and sources of

ignition. Keep the container tightly closed.[5]

First Aid:

In case of skin contact: Wash off immediately with soap and plenty of water.[5]

In case of eye contact: Rinse immediately with plenty of water for at least 15 minutes.[5]

If inhaled: Move the person into fresh air.[5]

If swallowed: Do NOT induce vomiting. Seek immediate medical attention.[5]

It is highly recommended to perform a thorough risk assessment before handling this

compound.

Suppliers
2-Nitroadamantane is available from various chemical suppliers. A partial list of potential

suppliers includes:

Angene Chemical[2]

ChemScene

MolPort

BLDpharm
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Please note that availability and purity may vary. It is advisable to contact the suppliers directly

for the most current information.

Conclusion
2-Nitroadamantane is a fascinating molecule with potential applications in various fields of

research. This guide has provided a summary of its known properties, along with insights into

its synthesis and analysis. While some data, particularly detailed experimental protocols and a

specific MSDS, are not widely published, the information presented here serves as a valuable

starting point for researchers and professionals working with this compound. As with any

chemical, proper safety precautions are paramount.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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